4-{1-[2-(3-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one

Specification

• CAS No.: 912903-39-0
• Molecular Formula: C27H27N3O3
• Molecular Weight: 441.531
• IUPAC Name: 4-[1-[2-(3-methoxyphenoxy)ethyl]benzimidazol-2-yl]-1-(2-methylphenyl)pyrrolidin-2-one
• Standard InChI: InChI=1S/C27H27N3O3/c1-19-8-3-5-12-24(19)30-18-20(16-26(30)31)27-28-23-11-4-6-13-25(23)29(27)14-15-33-22-10-7-9-21(17-22)32-2/h3-13,17,20H,14-16,18H2,1-2H3
• Standard InChI Key: XMNZCGUYKXMOKD-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCOC5=CC=CC(=C5)OC

Introduction

The compound 4-{1-[2-(3-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one is a complex organic molecule featuring a benzimidazole core, a pyrrolidinone ring, and methoxyphenyl substituents. This compound is part of a broader class of molecules that have garnered interest in scientific research due to their potential applications in chemistry and medicine.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step organic reactions. Common steps include:

• Preparation of the Benzimidazole Core: This involves the formation of the benzimidazole ring, often using reagents like phosphorus oxychloride.

• Introduction of the Pyrrolidinone Ring and Methoxyphenyl Groups: This step may involve nucleophilic substitution reactions and the use of reagents such as sodium hydride and methoxyphenol.

• Reaction Conditions: Reactions often occur under reflux conditions in solvents like dimethylformamide or chloroform.

Chemical Reactions and Stability

This compound can undergo various chemical reactions:

• Oxidation: Using reagents like potassium permanganate in acidic medium.

• Reduction: Using lithium aluminum hydride in dry ether.

• Substitution: Nucleophilic substitution reactions can occur, especially at the methoxyphenyl groups.

Chemistry:

• Building Block for Synthesis: Used as a precursor for more complex molecules.

• Medicine: Investigated for potential therapeutic applications, though specific targets are not well-documented.

Industry:

• Development of New Materials: Its unique structure makes it a candidate for developing novel materials with specific properties.

Comparison with Similar Compounds

Compound Name	CAS Number	Molecular Formula	Unique Features
4-{1-[2-(3-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one	912897-65-5	C27H27N3O4	Methoxyphenyl substituent
4-{1-[2-(3-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one	912903-22-1	C27H27N3O4	Different methoxyphenyl position
4-{1-[2-(3-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one	N/A	C27H27N3O3	Methylphenyl substituent

Biological Activity